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Compound of Interest

Compound Name:
1,4-Butanedisulfonic Acid

Disodium Salt

Cat. No.: B010914 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,4-Butanedisulfonic Acid
Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,4-
Butanedisulfonic Acid Disodium Salt. The information is compiled from various chemical

data sources and is intended to support research, development, and quality control activities.

Chemical Identity
1,4-Butanedisulfonic acid disodium salt is the sodium salt of 1,4-butanedisulfonic acid. It is

a chemical compound with a four-carbon chain backbone and sulfonate groups at both terminal

positions.

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of 1,4-
Butanedisulfonic acid disodium salt. For ease of comparison, data from multiple sources are

provided where available.
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Property Value Source(s)

Molecular Formula C₄H₈Na₂O₆S₂ [1][2]

Molecular Weight 262.21 g/mol [1][2]

Melting Point 147 °C [1][3]

>360 °C [4]

Decomposes [5]

Density 2.347 g/cm³ [1]

Solubility in Water Soluble [5]

Slightly Soluble [6]

LogP 1.01860 [1]

Polar Surface Area 131.16 Å² [1]

Qualitative Physical Properties
Property Description Source(s)

Appearance
White crystalline powder or

solid.
[1]

Experimental Protocols
Detailed methodologies for determining the key physical properties are outlined below. These

are generalized standard procedures that can be applied to 1,4-Butanedisulfonic acid
disodium salt.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline substance, this transition occurs at a sharp, well-defined temperature.

Impurities can lead to a depression and broadening of the melting point range.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.vulcanchem.com/product/vc20863434
https://www.scbt.com/p/1-4-butanedisulfonic-acid-disodium-salt-36589-61-4
https://www.vulcanchem.com/product/vc20863434
https://www.scbt.com/p/1-4-butanedisulfonic-acid-disodium-salt-36589-61-4
https://www.vulcanchem.com/product/vc20863434
https://www.echemi.com/sds/1-4-butanedisulfonic-acid-disodium-salt-pd180521113001.html
https://aksci.com/sds/V0546_SDS.pdf
https://www.ccount-chem.com/products/sulfonic-acid-series/1-4-butanedisulfonic-acid-disodium-salt-cas-14738-33-7.html
https://www.vulcanchem.com/product/vc20863434
https://www.ccount-chem.com/products/sulfonic-acid-series/1-4-butanedisulfonic-acid-disodium-salt-cas-14738-33-7.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2745286.htm?N=Americas
https://www.vulcanchem.com/product/vc20863434
https://www.vulcanchem.com/product/vc20863434
https://www.vulcanchem.com/product/vc20863434
https://www.benchchem.com/product/b010914?utm_src=pdf-body
https://www.benchchem.com/product/b010914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small amount of the dry, finely powdered 1,4-Butanedisulfonic acid
disodium salt is loaded into a capillary tube to a height of 2-3 mm. The tube is then tapped

gently to pack the sample at the bottom.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube. The apparatus is equipped with a calibrated thermometer or a digital

temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially when approaching the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[7] For pure compounds, this range is

typically narrow (0.5-1 °C). Given the conflicting reports of the melting point, with some

indicating decomposition, it is crucial to also observe any changes in color, such as charring,

which would suggest decomposition is occurring.

Solubility Determination (Qualitative and Quantitative)
Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous solvent to

form a homogeneous solution. The solubility of a substance fundamentally depends on the

physical and chemical properties of the solute and solvent as well as on temperature, pressure,

and the pH of the solution.

Methodology:

Solvent and Temperature Selection: Distilled or deionized water is used as the solvent. The

determination is typically carried out at a controlled room temperature (e.g., 25 °C).

Preparation of a Saturated Solution: A known volume of water is placed in a beaker or flask.

Small, measured amounts of 1,4-Butanedisulfonic acid disodium salt are added

incrementally while stirring continuously.[8] The addition is stopped when a small amount of

undissolved solid remains at the bottom, indicating that the solution is saturated.[8]

Equilibration: The saturated solution is stirred for an extended period (e.g., several hours) to

ensure that equilibrium is reached.[8]
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Separation and Analysis: The undissolved solid is separated from the solution by filtration.[8]

A known volume of the clear filtrate is then taken, and the solvent is evaporated to dryness.

[8] The mass of the remaining solid residue is measured.

Calculation: The quantitative solubility is calculated and expressed in grams of solute per

100 mL of solvent ( g/100 mL) at the specified temperature.

Thermal Decomposition Analysis
Thermal decomposition is the chemical decomposition caused by heat. The decomposition

temperature is the temperature at which the chemical breaks down. For some sulfonic acid

salts, thermal stability is a key characteristic.

Methodology (Thermogravimetric Analysis - TGA):

Apparatus: A thermogravimetric analyzer is used for this measurement.

Sample Preparation: A small, accurately weighed sample of 1,4-Butanedisulfonic acid
disodium salt is placed in the TGA sample pan.

Analysis Conditions: The sample is heated at a controlled rate (e.g., 10 °C/min) under a

specific atmosphere (e.g., nitrogen or air).

Data Acquisition: The TGA instrument records the mass of the sample as a function of

temperature.

Interpretation: The temperature at which a significant loss of mass occurs indicates the onset

of decomposition. The resulting TGA curve provides information about the thermal stability of

the compound and the temperature ranges of different decomposition steps. Studies on

related sulfonic acid salts suggest that decomposition may begin around 250-300 °C.[9]

Hazardous decomposition products for this compound are reported to include carbon oxides,

sodium oxides, and sulfur oxides.[4]

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of 1,4-Butanedisulfonic Acid Disodium Salt.
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Experimental Workflow for Physical Property Characterization

Sample Preparation

Physical Property Analysis

Data Interpretation and Reporting

Obtain Pure Sample of
1,4-Butanedisulfonic Acid Disodium Salt

Dry the Sample

Grind to a Fine Powder

Melting Point Determination
(Capillary Method)

Distribute Sample

Solubility Measurement
(Saturation Method)

Distribute Sample

Thermal Decomposition Analysis
(TGA)

Distribute Sample

Record Melting Range Calculate Solubility (g/100 mL) Determine Decomposition Temperature

Compile Technical Data Sheet

Click to download full resolution via product page

Caption: Workflow for the characterization of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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